Cas no 1861967-60-3 (1-amino-3-(1,2,3-thiadiazol-4-yl)propan-2-ol)

• Product Name: 1-amino-3-(1,2,3-thiadiazol-4-yl)propan-2-ol
• CAS No: 1861967-60-3
• MF: C₅H₉N₃OS
• MW: 159.209459066391
• CID: 5896378
• PubChem ID: 130550220
• Update Time: 2025-10-28

1-amino-3-(1,2,3-thiadiazol-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(1,2,3-thiadiazol-4-yl)propan-2-ol
• 1861967-60-3
• EN300-1827042

• Inchi： 1S/C5H9N3OS/c6-2-5(9)1-4-3-10-8-7-4/h3,5,9H,1-2,6H2
• InChI Key： QNSTYMRNUIWANF-UHFFFAOYSA-N
• SMILES： S1C=C(CC(CN)O)N=N1

Computed Properties

• Exact Mass: 159.04663309g/mol
• Monoisotopic Mass: 159.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 100Ų

Additional information on 1-amino-3-(1,2,3-thiadiazol-4-yl)propan-2-ol

Comprehensive Overview of 1-amino-3-(1,2,3-thiadiazol-4-yl)propan-2-ol (CAS No. 1861967-60-3): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 1-amino-3-(1,2,3-thiadiazol-4-yl)propan-2-ol (CAS No. 1861967-60-3) has emerged as a compound of significant interest due to its unique structural features and potential applications. This heterocyclic amine derivative, characterized by the presence of a 1,2,3-thiadiazole ring, offers a versatile scaffold for drug discovery and material science. Researchers and industry professionals are increasingly exploring its synthetic pathways, biological activities, and industrial relevance, aligning with current trends in small molecule therapeutics and agrochemical innovation.

The molecular structure of 1-amino-3-(1,2,3-thiadiazol-4-yl)propan-2-ol combines a propan-2-ol backbone with a thiadiazole moiety, enabling interactions with biological targets such as enzymes and receptors. Recent studies highlight its role as a precursor for bioactive compounds, particularly in the development of antimicrobial agents and plant growth regulators. This aligns with growing public interest in sustainable agriculture and antibiotic alternatives, topics frequently searched in academic and industry forums.

From a synthetic chemistry perspective, the CAS No. 1861967-60-3 compound demonstrates remarkable stability under various conditions, making it suitable for multi-step organic synthesis. Its amino and hydroxyl functional groups allow for selective modifications, a feature highly valued in medicinal chemistry optimization. Computational studies using AI-driven molecular modeling (a trending search term) suggest potential binding affinities for proteins involved in metabolic disorders, further boosting its research appeal.

Industrial applications of 1-amino-3-(1,2,3-thiadiazol-4-yl)propan-2-ol extend to specialty chemicals and functional materials. The thiadiazole ring contributes to electron delocalization, a property explored in organic semiconductors and corrosion inhibitors—areas gaining traction due to the global push for green energy solutions. Analytical techniques like HPLC purity testing and NMR characterization (common search queries among chemists) are essential for quality control during its production.

Environmental and safety profiles of this compound are frequently discussed in regulatory chemistry circles. While not classified as hazardous under standard protocols, proper laboratory handling practices remain crucial. This reflects the broader scientific community's focus on responsible chemical management, a topic amplified by recent ESG (Environmental, Social, and Governance) trends in the chemical industry.

Ongoing research explores the structure-activity relationship of CAS No. 1861967-60-3 derivatives, particularly their interaction with biological membranes—a subject trending in biophysical chemistry studies. Patent literature reveals innovative applications in crop protection formulations, addressing the urgent need for climate-resilient agriculture solutions, another hot topic in global searches.

The compound's chirality presents opportunities for enantioselective synthesis, a cutting-edge area in pharmaceutical development. As the industry shifts toward precision medicine, the demand for optically pure intermediates like 1-amino-3-(1,2,3-thiadiazol-4-yl)propan-2-ol continues to rise, evidenced by increasing search volumes for chiral building blocks and asymmetric catalysis techniques.

In conclusion, 1-amino-3-(1,2,3-thiadiazol-4-yl)propan-2-ol (CAS No. 1861967-60-3) represents a multifaceted compound bridging academic research and industrial innovation. Its evolving applications in life sciences and advanced materials position it as a compound to watch in coming years, particularly as researchers leverage machine learning tools to unlock its full potential while addressing pressing global challenges.